Cas no 51527-19-6 (2-(5-chloro-3-methyl-benzothiophen-2-yl)acetic acid)

• Product Name: 2-(5-chloro-3-methyl-benzothiophen-2-yl)acetic acid
• CAS No: 51527-19-6
• MF: C₁₁H₉ClO₂S
• MW: 240.705960988998
• MDL: MFCD00052300
• CID: 369746
• PubChem ID: 68686
• Update Time: 2025-04-19

2-(5-chloro-3-methyl-benzothiophen-2-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-Chloro-3-methylbenzo[b]thiophen-2-yl)acetic acid
• (5-Chloro-3-methyl-1-benzothien-2-yl)acetic acid
• 2-(5-chloro-3-methyl-1-benzothiophen-2-yl)acetic acid
• Benzo[b]thiophene-2-aceticacid, 5-chloro-3-methyl-
• 2-(5-chloro-3-methyl-benzothiophen-2-yl)acetic acid
• Oprea1_528058
• AKOS015898780
• 5-Chloro-3-methylbenzo(b)thiophene-2-acetic acid
• FT-0608697
• HMS1443A19
• Tianafac
• IDI1_015630
• 2-(5-chloro-3-methylbenzo[b]thiophen-2-yl)acetic acid, AldrichCPR
• 3N1
• SCHEMBL2109723
• Tianafacum [INN-Latin]
• BDBM36501
• Tianafac [INN]
• NS00124718
• P0T3ZRK3XV
• BRD-K60870401-001-01-1
• MFCD00052300
• Benzo(b)thiophene-2-acetic acid, 5-chloro-3-methyl-
• Tianafaco [INN-Spanish]
• A828643
• 2-(5-chloro-3-methylbenzo[b]thiophen-2-yl)aceticacid
• 51527-19-6
• Tianafaco
• 2-(5-chloro-3-methylbenzo[b]thiophen-2-yl)acetic acid, 2
• (5-chloro-3-methyl-1-benzothiophen-2-yl)acetic acid
• CHEMBL1230158
• SR-01000944784
• DTXSID70199495
• CS-0153471
• SMR002530107
• BP-13240
• Tianafacum
• UNII-P0T3ZRK3XV
• 5-chloro-3-methylbenzo[b]thiophene-2-acetic acid
• PS-4434
• Q27285967
• SR-01000944784-1
• MLS006012013
• CID68686
• CCG-251625
• Maybridge3_004243
• AC-26515
• DB-071369

• MDL： MFCD00052300
• Inchi： 1S/C11H9ClO2S/c1-6-8-4-7(12)2-3-9(8)15-10(6)5-11(13)14/h2-4H,5H2,1H3,(H,13,14)
• InChI Key： QNJIHQOPIPJYLU-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(C)=C(CC(=O)O)S2

Computed Properties

• Exact Mass: 240.00100
• Monoisotopic Mass: 240.001
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 65.5A^2

Experimental Properties

• Density: 1.4270 (rough estimate)
• Melting Point: 177 °C
• Boiling Point: 422.78°C (rough estimate)
• Flash Point: 209.5°C
• Refractive Index: 1.6740 (estimate)
• PSA: 65.54000
• LogP: 3.49020

2-(5-chloro-3-methyl-benzothiophen-2-yl)acetic acid Security Information

• Hazard Statement： Harmful
• Hazard Category Code： 36/37/38-22
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes